Cas no 2228496-02-2 (3-(4-phenylphenyl)but-3-en-1-amine)

• Product Name: 3-(4-phenylphenyl)but-3-en-1-amine
• CAS No: 2228496-02-2
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 6093584
• PubChem ID: 165680094
• Update Time: 2025-11-01

3-(4-phenylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylphenyl)but-3-en-1-amine
• 2228496-02-2
• EN300-1860911

• Inchi： 1S/C16H17N/c1-13(11-12-17)14-7-9-16(10-8-14)15-5-3-2-4-6-15/h2-10H,1,11-12,17H2
• InChI Key： BCNMNBYOUVPXPF-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 223.136099547g/mol
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-phenylphenyl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2228496-02-2 and Product Name: 3-(4-phenylphenyl)but-3-en-1-amine

The compound identified by the CAS number 2228496-02-2 and the product name 3-(4-phenylphenyl)but-3-en-1-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a conjugated butenyl group and two phenyl rings in its structure suggests a high degree of molecular complexity, which may contribute to its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. The dual phenyl groups in 3-(4-phenylphenyl)but-3-en-1-amine may facilitate binding to specific enzymes or receptors, making it a promising candidate for modulating various biological pathways. For instance, studies have indicated that similar aromatic compounds can exhibit inhibitory effects on certain kinases, which are often implicated in cancer progression.

The butenyl moiety, being part of an α,β-conjugated system, is known to influence the electronic properties of the molecule. This feature can be exploited to design compounds with enhanced binding affinity or selectivity. In the context of drug development, such structural attributes are crucial for achieving the desired therapeutic effect while minimizing off-target interactions. The synthesis of 3-(4-phenylphenyl)but-3-en-1-amine has been optimized to ensure high yield and purity, which are essential for both preclinical and clinical studies.

In vitro studies have begun to unravel the potential pharmacological profile of this compound. Initial experiments suggest that it may possess anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or other inflammatory mediators. The phenyl rings could serve as hydrophobic anchors, enhancing the compound's ability to penetrate cellular membranes and reach its target sites. Additionally, the conjugated system may contribute to light-induced reactions, opening up possibilities for photopharmacological applications where light can be used to modulate drug activity.

Parallel research is also exploring the synthetic pathways leading to 3-(4-phenylphenyl)but-3-en-1-amine. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These approaches not only improve scalability but also allow for modular modifications, enabling chemists to fine-tune the molecule's properties for specific applications. The development of green chemistry principles further ensures that these synthetic processes are environmentally sustainable.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(4-phenylphenyl)but-3-en-1-amine. Predictive models can assess molecular descriptors and predict potential biological activities, reducing the time and cost associated with traditional screening methods. As a result, researchers can now focus on molecules with higher likelihoods of success in later stages of development. This synergy between experimental chemistry and computational biology represents a cornerstone of modern pharmaceutical innovation.

Future directions in the study of 3-(4-phenylphenyl)but-3-en-1-amine include exploring its derivatives and analogs to optimize efficacy and safety profiles. Structural modifications can be guided by insights from crystallographic studies of protein-ligand complexes, providing a rational basis for designing next-generation compounds. Moreover, preclinical trials are being planned to evaluate the compound's pharmacokinetic behavior and potential therapeutic benefits in animal models. Such studies are critical for advancing towards human clinical trials and eventual regulatory approval.

The broader significance of this research lies in its contribution to addressing unmet medical needs through innovative chemical solutions. By leveraging cutting-edge technologies and interdisciplinary collaboration, scientists are paving the way for new treatments that could impact various therapeutic areas. The study of 3-(4-phenylphenyl)but-3-en-1-amine exemplifies how fundamental research can lead to tangible outcomes, reinforcing the importance of continued investment in science and technology.